Cas no 1057090-00-2 (3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-)

• Product Name: 3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-
• CAS No: 1057090-00-2
• MF: C₁₈H₁₂F₃N₃O
• MW: 343.302594184875
• CID: 97858
• PubChem ID: 53431963
• Update Time: 2025-04-18

3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-
• N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-3-Pyridinecarboxamide
• N-pyridin-2-yl-5-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• N-(PYRIDIN-2-YL)-5-[3-(TRIFLUOROMETHYL)PHENYL]PYRIDINE-3-CARBOXAMIDE
• 1057090-00-2
• DTXSID00700432
• FT-0722202

• Inchi： 1S/C18H12F3N3O/c19-18(20,21)15-5-3-4-12(9-15)13-8-14(11-22-10-13)17(25)24-16-6-1-2-7-23-16/h1-11H,(H,23,24,25)
• InChI Key： RRRXOPDNVYLSKS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC=C(C(NC2C=CC=CN=2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 343.09336
• Monoisotopic Mass: 343.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 54.88
• LogP: 4.79870